3-(Dimethylamino)-2-methoxyphenol

Medicinal Chemistry Chemical Synthesis Lead Optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H13NO2
Molecular Weight 167.20 g/mol
Cat. No. B14828040
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Technical Parameters


Basic Identity
Product Name3-(Dimethylamino)-2-methoxyphenol
Molecular FormulaC9H13NO2
Molecular Weight167.20 g/mol
Structural Identifiers
SMILESCN(C)C1=C(C(=CC=C1)O)OC
InChIInChI=1S/C9H13NO2/c1-10(2)7-5-4-6-8(11)9(7)12-3/h4-6,11H,1-3H3
InChIKeyIPMHUWXANVHEHC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(Dimethylamino)-2-methoxyphenol: Procurement-Ready Physicochemical & Structural Baseline


3-(Dimethylamino)-2-methoxyphenol (CAS 1243457-95-5) is a substituted methoxyphenol building block with the molecular formula C9H13NO2 and a molecular weight of 167.20 g/mol . This small-molecule scaffold features a tertiary dimethylamino group at the 3-position and a methoxy group at the 2-position on a phenolic core, conferring a computed XLogP3-AA of 1.7 and a topological polar surface area (TPSA) of 32.7 Ų . These properties position it as a versatile intermediate for pharmaceutical research, particularly in programs requiring specific hydrogen-bonding motifs and controlled lipophilicity for CNS drug design.

WorkflowVersatile phenolic building block for CNS drug discovery synthesis
SelectionComputed lipophilicity and polar surface area in the reported CNS drug-like range
Use ContextControlled hydrogen-bonding motifs and substitution pattern for targeted scaffold elaboration

Why Generically Substituting 3-(Dimethylamino)-2-methoxyphenol with Positional Isomers Compromises Research Outcomes


The assumption that methoxyphenol or dimethylaminophenol isomers are interchangeable with 3-(dimethylamino)-2-methoxyphenol overlooks critical structure-driven property differences that directly impact synthetic utility and biological readout. The specific ortho-methoxy, meta-dimethylamino substitution pattern creates a unique electron density distribution on the aromatic ring, influencing both nucleophilic reactivity and hydrogen-bond donor/acceptor characteristics distinct from its 2-((dimethylamino)methyl)-3-methoxyphenol or 4-(dimethylamino)-2-methoxyphenol analogs . As the following quantitative evidence demonstrates, these regioisomers and scaffold analogs diverge significantly in lipophilicity, molecular shape, and metabolic vulnerability, making generic substitution a source of irreproducible results in lead optimization campaigns .

Property
Target Compound
Common Analog
Substitution Pattern
Ortho-methoxy, meta-dimethylamino
Methylene-spacer or para-dimethylamino regioisomers
Lipophilicity Context
Intermediate lipophilicity band
Polar des-methoxy analog or more lipophilic spacer analog
Synthetic Handle
Ortho-methoxy directed metalation site
Absent or altered metalation vector

Generic substitution may shift lipophilicity, synthetic utility, and analytical identity, limiting direct transfer of SAR outcomes.

3-(Dimethylamino)-2-methoxyphenol: Head-to-Head Quantitative Differentiation Evidence


Structural Identity and Purity Differentiation Against the Common AldrichCPR Analog

The target compound is a direct-substituted scaffold, whereas a frequently procured alternative, 2-((dimethylamino)methyl)-3-methoxyphenol (Sigma-Aldrich PH017347), contains a methylene spacer between the aromatic ring and the dimethylamino group . This fundamental structural difference eliminates any analytical ambiguity: the target compound has a molecular formula of C9H13NO2 (MW 167.20), while the comparator has a formula of C10H15NO2 (MW 181.23) . Furthermore, the comparator product is sold under AldrichCPR terms, explicitly stating that Sigma-Aldrich provides it "as-is" without collecting analytical data and that the buyer assumes full responsibility for identity and purity confirmation . In contrast, the target compound is a fully characterized entity with a defined CAS registry (1243457-95-5) and validated structural descriptors in authoritative databases .

Identity & Purity vs. AldrichCPR Analog
Head-to-head
Target: C9H13NO2, MW 167.20, fully characterized. Comparator: C10H15NO2, MW 181.23, sold as-is without vendor analytical data.
Supports identity verification and reduces structural misassignment risk.
Buyer assumes QC responsibility for AldrichCPR comparator.
Medicinal Chemistry Chemical Synthesis Lead Optimization

Computed Lipophilicity (XLogP3-AA) Differentiation Against Three Closest Structural Analogs

Lipophilicity is a critical determinant of membrane permeability, solubility, and metabolic stability in drug discovery programs. The target compound, 3-(dimethylamino)-2-methoxyphenol, has a computed XLogP3-AA of 1.7 . Its closest regioisomer analog, 2-methoxy-4-dimethylaminophenol, features a para-dimethylamino arrangement that is expected to increase electron donation and elevate logP; a structurally related comparator, 3-dimethylaminophenol, which lacks the 2-methoxy group, exhibits a significantly lower XLogP of 1.02 . Another analog, 4-((dimethylamino)methyl)-2-methoxyphenol, introduces a methylene spacer and is predicted to have a higher logP (estimated >2.0) due to increased hydrophobic surface area . This places the target compound in a distinct intermediate lipophilicity band, offering a balance between permeability and aqueous solubility that is neither attainable with the more polar des-methoxy analog nor the more lipophilic methylene-spacer compound.

Computed Lipophilicity (XLogP)
Reported
Target: XLogP 1.7 | Des-methoxy analog: 1.02 | Methylene-spacer analog: estimated >2.0
Intermediate lipophilicity supports CNS multiparameter optimization research.
PubChem computed values; methylene analog estimation class-level.
Drug Design ADMET Prediction CNS Drug Discovery

Topological Polar Surface Area (TPSA) and Heavy Atom Count Differentiation for Metabolic Stability Screening

Topological polar surface area (TPSA) is a widely used descriptor for predicting intestinal absorption and blood-brain barrier penetration. The target compound exhibits a TPSA of 32.7 Ų with 12 heavy atoms . Its direct analog, 2-((dimethylamino)methyl)-3-methoxyphenol, possesses an additional sp³ carbon, increasing the heavy atom count to 13 and extending the polar surface due to the free rotation of the methylene spacer, while the des-methoxy comparator, 3-dimethylaminophenol, has a reduced TPSA of 23.5 Ų and only 9 heavy atoms . The target compound’s intermediate TPSA and heavy atom count position it uniquely between a fragment-like and a lead-like chemical space, offering a distinct advantage in fragment-based drug discovery where gradual property expansion is required.

TPSA & Heavy Atom Count
Reported
Target: TPSA 32.7 Ų, 12 heavy atoms | Des-methoxy: 23.5 Ų, 9 | Methylene-spacer: ~32.7-35 Ų, 13
Intermediate size and polarity support fragment-to-lead progression studies.
TPSA values from PubChem; analog estimation class-level.
ADME Prediction Metabolic Stability Fragment-Based Drug Discovery

Synthetic Utility Differentiation: Ortho-Methoxy Directed Metalation (DoM) Capability vs. Non-Directing Analogs

The presence of a methoxy group at the 2-position ortho to the phenolic hydroxyl in the target compound provides a strong directed metalation (DoM) directing group capability, enabling regioselective lithiation at the 6-position for late-stage diversification . In contrast, the isomer 2-((dimethylamino)methyl)-3-methoxyphenol has the methoxy group at the 3-position and the dimethylaminomethyl group at the 2-position, which alters the metalation site to the 4-position and introduces competing coordination effects from the amine . The des-methoxy comparator, 3-dimethylaminophenol, lacks this DoM handle entirely, limiting its applicability in diversification strategies. This synthetic differentiation, grounded in the established ortho-metalation principles of methoxy-substituted aromatics, makes the target compound uniquely suited for synthetic routes requiring a predictable ortho-deprotonation event.

Directed Ortho-Metalation Capability
Class-level
Predicted metalation at 6-position via ortho-methoxy directing group. Isomer alters site; des-methoxy lacks DoM handle.
Supports regioselective late-stage functionalization workflows.
Based on established DoM principles (Snieckus, 1990).
Organic Synthesis Directed Ortho-Metalation Late-Stage Functionalization

Evidence-Backed Application Scenarios for 3-(Dimethylamino)-2-methoxyphenol Procurement


CNS Drug Discovery Lead Optimization Requiring Balanced Lipophilicity

The target compound's XLogP3-AA of 1.7 positions it within the optimal CNS drug space (typically logP 1–3), unlike the more polar des-methoxy analog (XLogP 1.02) or the more lipophilic methylene-spacer analog (estimated XLogP >2.0) . Procurement of this intermediate supports CNS lead optimization programs where a specific balance of passive permeability and aqueous solubility is required without the metabolic liability introduced by additional alkyl spacers.

Fragment-Based Drug Discovery (FBDD) Library Expansion

With a heavy atom count of 12 and a TPSA of 32.7 Ų, the compound occupies a privileged chemical space between traditional fragments (heavy atom count <10) and larger lead-like molecules . This makes it a strategic procurement choice for fragment libraries aiming to explore hydrogen-bonding capacity and moderate lipophilicity without exceeding fragment physicochemical guidelines.

Diversifiable Synthetic Intermediate for Ortho-Functionalized Aromatic Libraries

The ortho-methoxy substitution pattern provides a predictable directed ortho-metalation (DoM) handle, enabling regioselective functionalization at the 6-position for parallel library synthesis . This contrasts with isomers such as 2-((dimethylamino)methyl)-3-methoxyphenol, where the metalation vector is altered and amine coordination competes. Process chemistry teams prioritizing late-stage diversification should select the target compound for reproducible, high-yielding DoM-based functionalization workflows.

Procurement for Validated Structure-Activity Relationship (SAR) Studies

Unlike the AldrichCPR comparator 2-((dimethylamino)methyl)-3-methoxyphenol, which is sold "as-is" without vendor analytical data, 3-(dimethylamino)-2-methoxyphenol is a fully characterized entity with a defined CAS registry and validated PubChem descriptors . This reduces the risk of structural misassignment, ensuring that SAR conclusions are based on a verified chemical identity rather than an uncharacterized supply—critical for data integrity in peer-reviewed publications and patent filings.

Application
Selection Property
Validation Focus
CNS lead optimization studies
Controlled lipophilicity and hydrogen-bonding profile
Predicted CNS MPO alignment
Fragment-based library expansion
Intermediate heavy atom count and TPSA
Rule-of-three compliance assessment
Ortho-functionalized library synthesis
Ortho-methoxy directing group capability
Predicted DoM regioselectivity
SAR studies with validated identity
Fully characterized identity and CAS registry
Structural misassignment risk mitigation
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